Cas no 2434-03-9 (4,5-Dibromofuran-2-carboxylic acid)

4,5-Dibromofuran-2-carboxylic acid Properties

Names and Identifiers

• 4,5-Dibromofuran-2-carboxylic acid
• 2,3-Dibromofuran-5-carboxylic acid
• 4,5-Dibromo-2-furoic acid
• 4,5-Dibrom-furan-2-carbonsaeure
• 4,5-dibromo-2-furancarboxylic acid
• 4,5-dibromo-furan-2-carboxylic acid
• AKOS005264334
• AC-23033
• FT-0634276
• 2-Furancarboxylic acid, 4,5-dibromo-
• CS-W022045
• DS-1632
• 2434-03-9
• MFCD00092311
• SCHEMBL274316
• SB60870
• A817237
• AMY202100057
• SY106532
• LCZC2596
• EN300-134731
• J-015454
• 4,5-DIBROMO-2-FUROICACID
• DTXSID60400663
• 4,5-dibromofuran-2-carboxylicAcid
• 4,5-Dibromo-2-furoic acid, 97%
• BHUVICYZDBUMIU-UHFFFAOYSA-N
• 2-Furancarboxylicacid, 4,5-dibromo-
• +Expand

• MDL： MFCD00092311
• InChIKey： BHUVICYZDBUMIU-UHFFFAOYSA-N
• Inchi： 1S/C5H2Br2O3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
• SMILES： O=C(O)C1=CC(Br)=C(Br)O1
• BRN： 129312

Computed Properties

• Exact Mass: 269.83502g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 267.83707g/mol
• Monoisotopic Mass: 267.83707g/mol
• Topological Polar Surface Area: 50.4Ų
• Heavy Atom Count: 10
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• LogP: 2.50280
• PSA: 50.44000
• Refractive Index: 1.614
• Boiling Point: 400.2°C at 760 mmHg
• Melting Point: 169-173 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 152.6±27.9 °C
• Color/Form: White or light brown crystalline powder
• Solubility: Insoluble
• Density: 2.3±0.1 g/cm3

4,5-Dibromofuran-2-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

4,5-Dibromofuran-2-carboxylic acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%